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For Researchers, Scientists, and Drug Development Professionals

Introduction
Monomethyl adipate (MMA) is the monoester of adipic acid, a dicarboxylic acid. It serves as a

versatile chemical intermediate and building block in various research and industrial

applications. This technical guide provides an in-depth overview of the synthesis, research

applications, and biological considerations of Monomethyl adipate, with a focus on its use in

the development of novel materials and potential therapeutic systems. While research on MMA

is ongoing, this document consolidates the current knowledge to support researchers and

developers in their work.

Chemical Properties and Synthesis
Monomethyl adipate (CAS No: 627-91-8) is a clear, colorless to light yellow viscous liquid with

a melting point of 7-9°C.[1] Its chemical structure consists of a six-carbon dicarboxylic acid

backbone with one carboxylic acid group esterified with a methyl group.

Synthesis of Monomethyl Adipate
The synthesis of Monomethyl adipate can be achieved through several methods, primarily

involving the esterification of adipic acid.

Table 1: Synthesis Methods for Monomethyl Adipate and Related Monoesters
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Detailed Experimental Protocol: Acid-Catalyzed
Esterification using Ion Exchange Resin
This protocol is adapted from a patented method for the synthesis of monomethyl adipate.[2]

Materials:

Adipic acid

Methanol

Macroporous cation exchange resin
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Toluene

Hydrochloric acid (for resin pretreatment)

Sodium hydroxide (for resin pretreatment)

Deionized water

Equipment:

Reaction vessel with stirrer and reflux condenser

Heating mantle

Filtration apparatus

Rotary evaporator

Distillation apparatus

Procedure:

Resin Pretreatment:

Successively immerse the macroporous cation exchange resin in an acid solution (e.g.,

HCl), followed by an alkali solution (e.g., NaOH), and then again in the acid solution.

After each immersion, wash the resin with deionized water until the pH of the wash water

is neutral.

Filter the resin and remove surface moisture.

Esterification:

In the reaction vessel, add adipic acid, the pretreated resin, and toluene.

Heat the mixture to the desired reaction temperature (e.g., 80°C) with stirring.

Slowly add methanol to the reaction mixture.
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Maintain the reaction for the specified time (e.g., 2 hours) under reflux.

Work-up and Purification:

After the reaction is complete, filter the hot solution to separate the resin. The resin can be

washed and reused.

Cool the toluene solution to 15-25°C to precipitate any unreacted adipic acid and filter.

Wash the filtrate with deionized water.

Remove the toluene under reduced pressure using a rotary evaporator.

Distill the crude product under vacuum to obtain pure Monomethyl adipate.

Workflow for Acid-Catalyzed Esterification of Adipic Acid:
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Caption: Workflow for the synthesis of Monomethyl adipate via acid-catalyzed esterification.

Research Applications
Chemical Intermediate
Monomethyl adipate is a valuable intermediate in organic synthesis. Its bifunctional nature,

possessing both a carboxylic acid and an ester group, allows for a variety of subsequent

chemical modifications. It is used in the synthesis of more complex molecules, including

pharmaceuticals and specialty chemicals.

Plasticizer for Polymers
Adipate esters are commonly used as plasticizers for polyvinyl chloride (PVC) and other

polymers to increase their flexibility and durability.[4] While specific data for Monomethyl
adipate is limited, studies on related adipate plasticizers demonstrate their effectiveness in

lowering the glass transition temperature (Tg) of PVC, a key indicator of plasticizing efficiency.

Table 2: Performance of Adipate Plasticizers in PVC
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Plasticizer Polymer
Plasticizer
Concentrati
on (phr)
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Temperatur
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Change in
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(°C)

Reference

Pure PVC - 0 87.5 - [5]

Dioctyl

phthalate

(DOP)

PVC 50 -37.0 -124.5 [5]

Butyl

phenoxyethyl

adipate

PVC 50 -44.7 -132.2 [5]

Poly(butylene

adipate)

(linear, Mn

~2000 g/mol )

PVC 40 ~10 ~-77.5 [4]

Poly(butylene

adipate)

(branched)

PVC 40 ~20 ~-67.5 [4]

Note: Data for Monomethyl adipate as a primary plasticizer is not readily available in the cited

literature. The table provides data for other adipate-based plasticizers for comparative

purposes.

The use of bio-based plasticizers, such as those derived from adipic acid, is an active area of

research aimed at replacing phthalate-based plasticizers due to health and environmental

concerns.

Role in Drug Delivery Systems
While Monomethyl adipate itself is not typically a primary component of drug delivery

systems, the adipate backbone is a key structural element in the development of biodegradable

polymers for this purpose. Specifically, poly(glycerol adipate) (PGA), synthesized from adipic
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acid (or its derivatives) and glycerol, has been extensively researched as a versatile carrier for

drugs.[6]

The synthesis of PGA often involves monomers like divinyl adipate or dimethyl adipate.[6]

Monomethyl adipate could potentially be used in the synthesis of modified PGA polymers, for

example, as a chain-terminating agent to control molecular weight or to introduce specific end-

group functionalities. The hydroxyl groups on the glycerol backbone of PGA can be further

functionalized to attach drugs or targeting ligands.

Logical Flow of Poly(glycerol adipate) in Drug Delivery Research:
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Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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